Cas no 124901-96-8 (2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene)

2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene structure
124901-96-8 structure
Product Name:2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
CAS No:124901-96-8
MF:C17H16O5
MW:300.305945396423
CID:2066522
PubChem ID:14427399
Update Time:2025-04-21

2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene Chemical and Physical Properties

Names and Identifiers

    • 2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
    • 4',8,Di-Me ether-2',4',7,8-Tetrahydroxisoflavene
    • 7,2'-dihydroxy-8,4'-dimethoxyisoflavene
    • 7,2'-Dihydroxy-8,4'-dimethoxyisoflav-3-ene
    • 3-(2-hydroxy-4-methoxyphenyl)-8-methoxy-2H-chromen-7-ol
    • LMPK12080070
    • SCHEMBL6498965
    • 124901-96-8
    • Inchi: 1S/C17H16O5/c1-20-12-4-5-13(15(19)8-12)11-7-10-3-6-14(18)17(21-2)16(10)22-9-11/h3-8,18-19H,9H2,1-2H3
    • InChI Key: BEHFIWGOMWQJQZ-UHFFFAOYSA-N
    • SMILES: COC1C=C(O)C(C2COC3C(=CC=C(C=3OC)O)C=2)=CC=1

Computed Properties

  • Exact Mass: 300.09977361Da
  • Monoisotopic Mass: 300.09977361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.591
  • Topological Polar Surface Area: 68.2Ų
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